![molecular formula C8H8N2O6 B5186878 methyl N-(5-nitro-2-furoyl)glycinate CAS No. 349127-21-5](/img/structure/B5186878.png)
methyl N-(5-nitro-2-furoyl)glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl N-(5-nitro-2-furoyl)glycinate” is a chemical compound with the molecular formula C8H8N2O6 . It is a derivative of glycine, an amino acid, and is used in the preparation of various organic compounds .
Molecular Structure Analysis
The molecular structure of “methyl N-(5-nitro-2-furoyl)glycinate” can be analyzed using various techniques such as X-ray crystallography . The compound has a molecular weight of 228.159 Da .Scientific Research Applications
Synthesis of Heterocyclic Compounds
“Methyl N-(5-nitro-2-furoyl)glycinate” is used in the synthesis of heterocyclic compounds . Specifically, 5-Nitro-2-furylglyoxylic acid, a derivative of the compound, is prepared from 5-nitro-2-furacylpyridinium bromide via 4-dimethylaminophenylirnino (5-nitro-2-furoyl) acetonitrile .
Production of Antimicrobial Nitrofuran Pharmaceuticals
The compound plays a key role in the manufacturing of a wide variety of antimicrobial nitrofuran pharmaceuticals . Key components such as 5-nitro-2-furaldehyde and 5-nitro-2-furaldehyde diacetate are required for this process .
Organic Synthesis
“Methyl N-(5-nitro-2-furoyl)glycinate” is used in organic synthesis . For instance, N-(5-nitro-2-furoyl) ureas are obtained by acylation of urea with the corresponding acid chlorides .
Production of Furfural Derivatives
The compound is used in the production of furfural derivatives . For example, 5-nitro-2-furfuraldehyde is formed via hydrolysis of the nitrated furfural .
Production of Furoic Acid
Furoic acid, an important feedstock for organic synthesis and an intermediate compound in the production of medicines and perfumes, is produced from the Cannizzaro reaction of furfural .
Production of Hydroxymethylfurfural
“Methyl N-(5-nitro-2-furoyl)glycinate” is used in the production of hydroxymethylfurfural . Hydroxymethylation of furfural with formaldehyde is the commercial method for producing hydroxymethylfurfural .
Safety and Hazards
properties
IUPAC Name |
methyl 2-[(5-nitrofuran-2-carbonyl)amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O6/c1-15-7(11)4-9-8(12)5-2-3-6(16-5)10(13)14/h2-3H,4H2,1H3,(H,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNYRTULASCLFCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNC(=O)C1=CC=C(O1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601224033 |
Source
|
Record name | N-[(5-Nitro-2-furanyl)carbonyl]glycine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601224033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(5-nitrofuran-2-carbonyl)amino]acetate | |
CAS RN |
349127-21-5 |
Source
|
Record name | N-[(5-Nitro-2-furanyl)carbonyl]glycine methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=349127-21-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(5-Nitro-2-furanyl)carbonyl]glycine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601224033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.